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Compound of Interest

Compound Name: Allyl phenyl ether

Cat. No.: B049846 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Allyl phenyl ether, with the chemical formula C₉H₁₀O, is an organic compound that serves as

a crucial intermediate in various synthetic processes, including in the development of

pharmaceuticals and OLED materials.[1] Its physical properties are fundamental to its

application and manipulation in a laboratory setting. This technical guide provides a

comprehensive overview of the core physical characteristics of allyl phenyl ether, detailed

experimental protocols for its synthesis, and a visualization of its key chemical transformation,

the Claisen rearrangement.

Core Physical Properties
The physical properties of allyl phenyl ether have been extensively documented. The

following tables summarize the key quantitative data from various sources, providing a

comparative overview.
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Property Value Source(s)

Molecular Formula C₉H₁₀O [1][2]

Molecular Weight 134.18 g/mol [1]

Appearance
Clear, colorless to pale yellow

liquid
[3]

Odor
Ethereal-rosy, green, slightly

"gassy", Geranium-type
[3]

Boiling Point 191.7 °C to 195 °C [1][3][4]

Melting Point 90 °C (in water) [3][5]

Flash Point 62 °C to 63 °C (closed cup) [1]

Vapor Pressure ~20 mmHg @ 20°C [6]

Optical and Density Properties
Property Value Source(s)

Density 0.978 g/mL at 25 °C [6]

Refractive Index n20/D 1.522 [4]

Molar Refractivity 41.73 mL/mol [4]

Solubility and Other Properties
Property Value Source(s)

Solubility in Water Insoluble [1][3]

Solubility in Organic Solvents Soluble in alcohol and oils [3]

Surface Tension 33.98 dyn/cm [4]
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Synthesis of Allyl Phenyl Ether via Williamson Ether
Synthesis
The most common method for preparing allyl phenyl ether is through the Williamson ether

synthesis, which involves the reaction of a phenoxide with an allyl halide. Below are two

detailed protocols.

Protocol 1: Synthesis using Potassium Carbonate in Acetone

This protocol is adapted from a standard laboratory procedure for the synthesis of ethers.

Materials:

Phenol (94 g, 1.0 mol)

Allyl bromide (121 g, 1.0 mol)

Anhydrous Potassium Carbonate (K₂CO₃) (140 g, 1.0 mol)

Acetone (150 g)

Diethyl ether

10% Sodium Hydroxide (NaOH) solution

Distilled water

Anhydrous potassium carbonate (for drying)

Round-bottom flask with reflux condenser

Heating mantle

Separatory funnel

Rotary evaporator

Distillation apparatus
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Procedure:

To a round-bottom flask fitted with a reflux condenser, add phenol (94 g), allyl bromide (121

g), anhydrous potassium carbonate (140 g), and acetone (150 g).[2]

Heat the mixture to reflux and maintain for 8 hours. The mixture will thicken as potassium

bromide precipitates.[2]

After cooling the reaction mixture to room temperature, add distilled water to dissolve the

inorganic salts.[7]

Transfer the mixture to a separatory funnel and extract the aqueous layer with diethyl ether.

[7]

Wash the combined organic layers with a 10% sodium hydroxide solution to remove any

unreacted phenol, followed by a wash with distilled water.[2]

Dry the organic layer over anhydrous potassium carbonate.[7]

Remove the diethyl ether by evaporation under reduced pressure using a rotary evaporator.

[7]

Purify the crude allyl phenyl ether by vacuum distillation, collecting the fraction boiling at

85°C at 19 mmHg.[2]

Protocol 2: Solvent-Free Synthesis using Potassium Hydroxide

This method offers a more environmentally friendly approach by eliminating the need for a

solvent.

Materials:

Phenol (94 mg, 1.0 mmol)

Allyl bromide

Solid Potassium Hydroxide (KOH) pellet

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://prepchem.com/synthesis-of-allyl-phenyl-ether/
https://prepchem.com/synthesis-of-allyl-phenyl-ether/
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_the_Williamson_Ether_Synthesis_of_Allyl_Phenyl_Ether.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_the_Williamson_Ether_Synthesis_of_Allyl_Phenyl_Ether.pdf
https://prepchem.com/synthesis-of-allyl-phenyl-ether/
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_the_Williamson_Ether_Synthesis_of_Allyl_Phenyl_Ether.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_the_Williamson_Ether_Synthesis_of_Allyl_Phenyl_Ether.pdf
https://www.benchchem.com/product/b049846?utm_src=pdf-body
https://prepchem.com/synthesis-of-allyl-phenyl-ether/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b049846?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Tetrabutylammonium iodide (TBAI) (optional, as a phase-transfer catalyst)

Stirring apparatus

Silica gel for column chromatography

Procedure:

In a suitable reaction vessel, combine phenol (94 mg), allyl bromide, and one pellet of solid

potassium hydroxide. The use of a phase-transfer catalyst like TBAI is optional but can

increase the reaction rate.[7]

Stir the mixture at room temperature. The progress of the reaction can be monitored by Thin

Layer Chromatography (TLC).[7]

Upon completion (approximately 14 hours for an 89% yield), the excess allyl bromide can be

removed by distillation under reduced pressure.[7]

The final product can be purified by column chromatography on silica gel.[7]

Visualizations
Claisen Rearrangement of Allyl Phenyl Ether
A key reaction of allyl phenyl ether is the Claisen rearrangement, a[8][8]-sigmatropic

rearrangement that occurs upon heating to form 2-allylphenol. This intramolecular process

proceeds through a concerted pericyclic transition state.[9][10]

Allyl Phenyl Ether Transition State Intermediate Product

Allyl Phenyl Ether
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Heat (~250°C)
[3,3]-Sigmatropic Shift 6-allyl-2,4-cyclohexadienone
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Caption: The Claisen rearrangement of allyl phenyl ether to 2-allylphenol.
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Inhibition of Enoyl-Acyl Carrier Protein Reductase (ENR)
Allyl phenyl ether has been identified as an inhibitor of enoyl-acyl carrier protein reductase

(ENR), an essential enzyme in the bacterial fatty acid synthesis (FAS-II) pathway. This makes

ENR an attractive target for the development of novel antibacterial agents.[11][12]
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Caption: Inhibition of the ENR enzyme in the bacterial FAS-II pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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